17-hydroxy-2,13,17-trimethyl-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydro cyclopenta[a]phenanthren-3-on
17-hydroxy-2,13,17-trimethyl-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydro cyclopenta[a]phenanthren-3-on
17beta-hydroxy-2alpha,17-dimethylestr-4-en-3-one is a 3-oxo Delta(4)-steroid that is estr-4-ene substituted by an oxo group at position 3, methyl groups at positions 2 and 17 and a beta-hydroxy group at position 17. It is a 3-oxo-Delta(4) steroid and a 17beta-hydroxy steroid. It derives from a hydride of an estrane.
Brand Name:
Vulcanchem
CAS No.:
1093-99-8
VCID:
VC0086287
InChI:
InChI=1S/C20H30O2/c1-12-10-16-13(11-18(12)21)4-5-15-14(16)6-8-19(2)17(15)7-9-20(19,3)22/h11-12,14-17,22H,4-10H2,1-3H3/t12-,14+,15-,16+,17+,19+,20+/m1/s1
SMILES:
CC1CC2C3CCC4(C(C3CCC2=CC1=O)CCC4(C)O)C
Molecular Formula:
C20H30O2
Molecular Weight:
302.5 g/mol
17-hydroxy-2,13,17-trimethyl-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydro cyclopenta[a]phenanthren-3-on
CAS No.: 1093-99-8
Main Products
VCID: VC0086287
Molecular Formula: C20H30O2
Molecular Weight: 302.5 g/mol
![17-hydroxy-2,13,17-trimethyl-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydro cyclopenta[a]phenanthren-3-on - 1093-99-8](/images/no_structure.jpg)
| CAS No. | 1093-99-8 |
|---|---|
| Product Name | 17-hydroxy-2,13,17-trimethyl-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydro cyclopenta[a]phenanthren-3-on |
| Molecular Formula | C20H30O2 |
| Molecular Weight | 302.5 g/mol |
| IUPAC Name | (2R,8R,9S,10R,13S,14S,17S)-17-hydroxy-2,13,17-trimethyl-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-one |
| Standard InChI | InChI=1S/C20H30O2/c1-12-10-16-13(11-18(12)21)4-5-15-14(16)6-8-19(2)17(15)7-9-20(19,3)22/h11-12,14-17,22H,4-10H2,1-3H3/t12-,14+,15-,16+,17+,19+,20+/m1/s1 |
| Standard InChIKey | JQIGNJUHWXILBM-OHLKBTDQSA-N |
| Isomeric SMILES | C[C@@H]1C[C@@H]2[C@H]3CC[C@]4([C@H]([C@@H]3CCC2=CC1=O)CC[C@]4(C)O)C |
| SMILES | CC1CC2C3CCC4(C(C3CCC2=CC1=O)CCC4(C)O)C |
| Canonical SMILES | CC1CC2C3CCC4(C(C3CCC2=CC1=O)CCC4(C)O)C |
| Description | 17beta-hydroxy-2alpha,17-dimethylestr-4-en-3-one is a 3-oxo Delta(4)-steroid that is estr-4-ene substituted by an oxo group at position 3, methyl groups at positions 2 and 17 and a beta-hydroxy group at position 17. It is a 3-oxo-Delta(4) steroid and a 17beta-hydroxy steroid. It derives from a hydride of an estrane. |
| Synonyms | 17-hydroxy-2,13,17-trimethyl-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydro cyclopenta[a]phenanthren-3-one |
| PubChem Compound | 245469 |
| Last Modified | Nov 11 2021 |
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